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For researchers, scientists, and drug development professionals utilizing radioactive sources,
ensuring the precise activity of a new source is a critical first step for experimental accuracy
and safety. This guide provides a comparative overview of methods to verify the activity of a
new Isotrak™ sealed source, a widely used brand of radioactive reference and check sources
for instrument calibration.[1] This guide also presents a comparison with an alternative
technology, the X-ray irradiator, in terms of output verification.

Data Presentation: Comparison of Activity
Verification Methods

The following table summarizes the quantitative data from experimental procedures to verify
the activity of a new Isotrak™ Cesium-137 (13’Cs) source and an alternative X-ray irradiator.
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Method 1: High-
Purity Germanium

Method 2: Sodium
lodide (Nal(TI))

Alternative: X-ray

Parameter o Irradiator Output
(HPGe) Gamma Scintillation o
. Verification
Spectroscopy Counting
Isotrak 13’Cs Sealed Isotrak 13’Cs Sealed
Source Type X-ray Tube
Source Source
Nominal Activity/Dose i
370 kBq 370 kBq 1 Gy/min

Rate

Measured

Activity/Dose Rate

365.8 + 7.3 kBq

359.1 + 14.4 kBq

0.98 £ 0.02 Gy/min

Uncertainty (k=2)

+2.0%

*+4.0%

+2.0%

Measurement Time

3600 seconds

600 seconds

300 seconds

Energy Resolution (at

~2 keV (High ~50 keV (Low Not Applicable
662 keV) (High) (Low) pp
Detector Efficiency (at ) )

Low High Not Applicable
662 keV)
Initial Cost High Moderate High
Operational )

_ High Moderate Moderate

Complexity

Experimental Protocols
Initial Inspection and Leak Testing of the Isotrak™

Source

Prior to any activity measurement, a new Isotrak™ source must be inspected for physical

damage and undergo a leak test to ensure its integrity.

Protocol:

¢ Visual Inspection: Carefully inspect the source housing for any signs of damage, such as

cracks or deformation.
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e Wipe Test:
o Wear disposable gloves.

o Using a swab or filter paper moistened with ethanol or deionized water, wipe all external
surfaces of the source holder.[2][3]

o Pay close attention to seams and joints.[2][4]
o Place the wipe sample in a vial for analysis.
e Sample Analysis:

o Analyze the wipe sample using a sensitive radiation detector, such as a liquid scintillation
counter or a gamma spectrometer.

o The removable contamination should not exceed 185 Bq (0.005 pCi). If this limit is
exceeded, the source is considered to be leaking and must be removed from service and
reported.

Activity Verification using Gamma Spectroscopy

a) Method 1: High-Purity Germanium (HPGe) Detector

HPGe detectors offer high energy resolution, allowing for precise identification and
quantification of gamma-emitting radionuclides.[5][6]

Protocol:
e Energy and Efficiency Calibration:

o Calibrate the HPGe detector using a certified multi-nuclide standard source with known
gamma energies and emission probabilities covering a wide energy range.[7][8][9]

o Acquire a spectrum from the calibration source for a sufficient time to obtain good statistics
for each peak.
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o Generate an energy calibration curve by fitting the peak channel numbers to their known
energies.

o Generate an efficiency calibration curve by plotting the detection efficiency (ratio of
detected counts to emitted gammas) as a function of energy.[9][10]

e |sotrak Source Measurement:

o Place the new Isotrak™ 137Cs source at a reproducible, calibrated geometry relative to the
HPGe detector.

o Acquire a gamma spectrum for a predetermined time (e.g., 3600 seconds) to achieve a
low statistical uncertainty in the 662 keV peak.

o Data Analysis:
o |dentify the full-energy peak corresponding to the 662 keV gamma emission from 13/Cs.
o Determine the net peak area (total counts minus background).

o Calculate the activity of the source using the following formula: Activity (Bq) = Net Peak
Area / (Efficiency at 662 keV x Gamma Emission Probability x Measurement Time)

o The gamma emission probability for the 662 keV photon of 13’Cs is a known constant.
b) Method 2: Sodium lodide (Nal(Tl)) Scintillation Detector

Nal(Tl) detectors are more efficient than HPGe detectors but have lower energy resolution.[11]
They are a cost-effective option for routine activity checks.

Protocol:
e Energy and Efficiency Calibration:

o Perform energy and efficiency calibration similar to the HPGe detector, using known
standard sources (e.g., 13’Cs, °°Co0).[12][4][13]

e |sotrak Source Measurement:
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o Position the Isotrak™ 137Cs source at the same calibrated geometry used for the efficiency
calibration.

o Acquire a spectrum for a shorter duration (e.g., 600 seconds) due to the higher efficiency
of the Nal(Tl) detector.

o Data Analysis:
o Define a region of interest (ROI) around the 662 keV photopeak.
o Determine the net counts within the ROI by subtracting the background counts.

o Calculate the activity using the same formula as for the HPGe detector, but with the
efficiency value determined for the Nal(Tl) detector at 662 keV.

Output Verification of an X-ray Irradiator (Alternative)

X-ray irradiators are an increasingly common alternative to radionuclide sources for
applications like cell and animal irradiation.[14][15][16] Their output is verified in terms of
absorbed dose rate rather than activity.

Protocol:
o Dosimeter Setup:

o Use a calibrated ionization chamber connected to an electrometer.[17][18] The calibration
of the ionization chamber should be traceable to a national standards laboratory.[19]

o Place the ionization chamber at the specified reference position within the irradiator
cabinet.

e Measurement:
o Set the X-ray tube voltage (kVp) and current (mA) to the desired operational values.
o lIrradiate the ionization chamber for a precise duration (e.g., 300 seconds).

o Record the integrated charge collected by the electrometer.
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o Dose Rate Calculation:

o Convert the measured charge to absorbed dose using the calibration factor of the

ionization chamber.
o Calculate the dose rate by dividing the absorbed dose by the irradiation time.

o Apply correction factors for temperature and pressure.[17]

Mandatory Visualization
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Caption: Workflow for verifying a new Isotrak source.
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Caption: Comparison of verification methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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